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Compound of Interest

Compound Name: (4-Methylcyclohexyl)methanol

CAS No.: 3937-49-3

Cat. No.: B3425148

Get Quote

Introduction: The Profile of a Key Building Block
(4-Methylcyclohexyl)methanol, systematically known as 4-methylcyclohexylmethanol

(MCHM), is a saturated alicyclic primary alcohol with the chemical formula C8H16O.[1][2] This

compound exists as a colorless oil and is characterized by its two stereoisomers, cis and trans,

which arise from the relative positions of the methyl and hydroxymethyl groups on the

cyclohexane ring.[2] While commercially available as a mixture of these isomers, its utility in

organic synthesis is significant.[2] Its structure, featuring a reactive primary hydroxyl group

attached to a bulky, lipophilic cyclohexyl backbone, makes it a valuable intermediate for

introducing the 4-methylcyclohexyl moiety into a wide range of molecules. This unique

combination of features finds applications in the synthesis of polymers, dyes, and potentially

pharmaceuticals.[3]

This document serves as a technical guide for researchers and development professionals,

outlining the properties, key synthetic applications, and detailed protocols for utilizing (4-
Methylcyclohexyl)methanol as a chemical intermediate.
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Physicochemical Properties
A clear understanding of the physical and chemical properties of a starting material is

fundamental to its effective use in synthesis, influencing choices regarding solvents, reaction

temperatures, and purification methods.

Property Value Source

Molecular Formula C₈H₁₆O [1][4]

Molar Mass 128.21 g/mol [1][4]

Appearance Colorless liquid [2]

Odor
Faint mint-like or licorice-like

(trans-isomer)
[1][2]

Density 0.9074 g/cm³ [1][2]

Boiling Point ~202-204 °C [1][2]

Melting Point -12.0 °C (estimated) [1]

Water Solubility Low; ~2,250 mg/L at 23 °C [2][5]

Flash Point 80 °C [2]

Core Application: Synthesis of Ester Derivatives
The primary hydroxyl group of (4-Methylcyclohexyl)methanol is readily functionalized,

making it an excellent precursor for ester synthesis. Esters derived from this alcohol are used

as specialty monomers, plasticizers, and fragrance components. The most common method for

this transformation is the Fischer-Speier esterification.

Principle of Fischer-Speier Esterification
Fischer esterification is a classic acid-catalyzed condensation reaction between a carboxylic

acid and an alcohol, producing an ester and water.[6] The reaction is an equilibrium process. To

achieve high yields of the ester, the equilibrium must be shifted towards the products. This is

typically accomplished by using an excess of one reactant (usually the more cost-effective
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alcohol) or by removing water as it is formed, often through azeotropic distillation with a Dean-

Stark apparatus.[6]

The mechanism proceeds through several reversible steps, initiated by the protonation of the

carboxylic acid's carbonyl oxygen by the acid catalyst (e.g., H₂SO₄, TsOH).[6] This protonation

significantly increases the electrophilicity of the carbonyl carbon, making it susceptible to

nucleophilic attack by the alcohol. A subsequent series of proton transfers and the elimination

of a water molecule yield the final ester product.[6]
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Click to download full resolution via product page

Caption: Workflow for (4-Methylcyclohexyl)methyl Methacrylate Synthesis.

Step-by-Step Methodology
Reactor Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic

stirrer, a Dean-Stark apparatus fitted with a reflux condenser, and a thermometer.

Charging Reactants: To the flask, add (4-Methylcyclohexyl)methanol (25.64 g, 0.20 mol),

methacrylic acid (19.80 g, 0.23 mol), toluene (150 mL), and the polymerization inhibitor

MEHQ (200 mg).

Initiation: Begin stirring the mixture. Slowly and carefully add concentrated sulfuric acid (1.0

mL) to the flask.

Reaction: Heat the mixture to reflux using a heating mantle. The temperature of the reaction

mixture should be approximately 110-120 °C. Continue refluxing and monitor the collection

of water in the side arm of the Dean-Stark apparatus. The reaction is considered complete

when water ceases to collect (theoretical yield of water is ~3.6 mL). This typically takes 3-5

hours. [7]5. Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with 5% aqueous sodium bicarbonate solution (2 x 50

mL) and then with saturated brine (1 x 50 mL). The bicarbonate wash neutralizes the acid

catalyst and removes excess methacrylic acid; observe for cessation of gas evolution.

[8]6. Drying: Dry the resulting organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate using a rotary evaporator to remove the toluene solvent.
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Purify the crude product by vacuum distillation to obtain the pure (4-

methylcyclohexyl)methyl methacrylate. [7]8. Characterization: Confirm the identity and

purity of the final product using analytical techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. [8]

Safety, Handling, and Storage
As a responsible scientist, adherence to safety protocols is paramount. (4-
Methylcyclohexyl)methanol and its reactants require careful handling.

Hazards: (4-Methylcyclohexyl)methanol is a skin and eye irritant. [4][9]Inhalation or

ingestion may be harmful. [9]Methacrylic acid is corrosive and requires careful handling.

Concentrated sulfuric acid is highly corrosive.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat when handling these chemicals. All

manipulations should be performed within a certified chemical fume hood. [9]* Storage: Store

(4-Methylcyclohexyl)methanol in a tightly closed container in a cool, dark, and well-

ventilated area. [10]Keep it away from incompatible materials such as strong oxidizing

agents. [10][11]* First Aid:

Skin Contact: Immediately flush skin with plenty of water. Remove contaminated clothing.

[9] * Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention. [9] * Inhalation/Ingestion: Move to fresh air. If ingested, do not induce

vomiting and seek immediate medical attention. [9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3425148?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

